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Compound of Interest |

Compound Name: 2-(1-Piperazinyl)pyrimidine-d8
CAS No.: 1309283-31-5
Cat. No.: B587364
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(1-Piperazinyl)pyrimidine-d8 (CAS
No. 1309283-31-5), a deuterated analog of 2-(1-Piperazinyl)pyrimidine. This isotopically
labeled compound is a critical tool in pharmacokinetic and metabolic studies, particularly as an
internal standard for quantitative analysis by mass spectrometry.

Core Compound Information

2-(1-Piperazinyl)pyrimidine-d8 is the deuterated form of 2-(1-Piperazinyl)pyrimidine, a known
metabolite of several anxiolytic drugs of the azapirone class, such as buspirone and
tandospirone. The parent compound is also recognized as an antagonist of a2-adrenergic
receptors. The incorporation of eight deuterium atoms on the piperazine ring provides a stable
isotopic signature, making it an ideal internal standard for bioanalytical assays, ensuring
accuracy and precision in quantifying the non-labeled analyte in complex biological matrices.

Supplier and Purity Overview

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b587364#bc-rfq
https://www.benchchem.com/product/b587364/docs?utm_src=pdf-body#technical-guide-2-1-piperazinyl-pyrimidine-d8-for-research-applications
https://www.benchchem.com/product/b587364/docs?utm_src=pdf-body#technical-guide-2-1-piperazinyl-pyrimidine-d8-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The availability and purity of 2-(1-Piperazinyl)pyrimidine-d8 are crucial for its application in

regulated and research environments. Several specialized chemical suppliers offer this

compound, typically with high chemical and isotopic purity.

Supplier Product Code

Additional

Stated Purity S

LGC Standards TRC-P481302

Sold as a neat solid.
>95% (HPLC) Certificate of Analysis

available.

Clearsynth CS-T-60619

Certificate of Analysis
High Quality provided with

purchase.

MedChemExpress HY-W004464S

Recommended for
High Purity use as a tracer or

internal standard.

Pharmaffiliates PA STI 073960

Hiah Purit Labeled metabolite of
i uri
J Y Tandospirone.

Note: Purity specifications can vary by batch. It is recommended to obtain a lot-specific

Certificate of Analysis from the supplier for detailed quantitative data.

Physicochemical Data

Property Value

CAS Number 1309283-31-5

Molecular Formula CsH4DsNa4

Molecular Weight 172.26 g/mol

Appearance Typically a solid

Storage -20°C is recommended for long-term storage.

Experimental Protocols
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The primary application of 2-(1-Piperazinyl)pyrimidine-d8 is as an internal standard (IS) in
liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification
of 2-(1-Piperazinyl)pyrimidine in biological samples like plasma. Below is a representative
protocol adapted from established methods for the non-deuterated analyte.[1]

Protocol: Quantification of 2-(1-Piperazinyl)pyrimidine in
Rat Plasma using LC-MS/MS with 2-(1-
Piperazinyl)pyrimidine-d8 as an Internal Standard

1. Materials and Reagents

o 2-(1-Piperazinyl)pyrimidine (analyte)

e 2-(1-Piperazinyl)pyrimidine-d8 (Internal Standard, IS)
o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Ammonium formate (LC-MS grade)

o Ultrapure water

» Rat plasma (K2-EDTA)

2. Preparation of Standard and QC Samples

e Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and the IS in methanol.
» Working Solutions:

o Prepare serial dilutions of the analyte working solutions in 50% methanol to create
calibration standards (e.g., ranging from 1 to 500 ng/mL).

o Prepare a working solution of the IS at a suitable concentration (e.g., 100 ng/mL) in 50%
methanol.
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Calibration Standards and Quality Control (QC) Samples: Spike blank rat plasma with the
appropriate analyte working solutions to achieve the desired concentrations for the
calibration curve and QC samples (low, mid, and high concentrations).

. Sample Preparation (Protein Precipitation)

To 50 pL of plasma sample (blank, standard, QC, or unknown), add 10 pL of the IS working
solution (e.g., 100 ng/mL).

Vortex briefly.
Add 150 pL of acetonitrile to precipitate proteins.
Vortex vigorously for 1 minute.
Centrifuge at 12,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Conditions
Liguid Chromatography:
o Column: C18 column (e.g., 2.1 x 50 mm, 1.8 um)
o Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water
o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5-95% B
over 2 minutes).

o Flow Rate: 0.4 mL/min
o Injection Volume: 5 uL
Mass Spectrometry:

o lonization: Electrospray lonization (ESI), positive mode
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o Detection: Multiple Reaction Monitoring (MRM)
o MRM Transitions (example):
» 2-(1-Piperazinyl)pyrimidine: Q1: 165.1 -> Q3: 96.1
» 2-(1-Piperazinyl)pyrimidine-d8 (IS): Q1: 173.2 -> Q3: 104.1
o Note: MRM transitions should be optimized for the specific instrument used.
5. Data Analysis
 Integrate the peak areas for the analyte and the IS.
o Calculate the peak area ratio (analyte/IS).

o Construct a calibration curve by plotting the peak area ratio against the analyte concentration
using a weighted linear regression.

» Determine the concentration of the analyte in unknown samples from the calibration curve.

Quality Control Workflow for 2-(1-
Piperazinyl)pyrimidine-d8

Ensuring the quality of the deuterated standard is paramount for the integrity of analytical data.
The following diagram illustrates a typical quality control workflow for a new batch of 2-(1-
Piperazinyl)pyrimidine-d8.
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Batch Receipt and Initial Checks

Receive New Batch of
2-(1-Piperazinyl)pyrimidine-d8
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Batch Approved for Use Batch Rejected

Click to download full resolution via product page

Quality Control Workflow for 2-(1-Piperazinyl)pyrimidine-d8.
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This technical guide serves as a comprehensive resource for researchers and scientists
utilizing 2-(1-Piperazinyl)pyrimidine-d8. For specific applications, further method development
and validation are essential. Always refer to the supplier's documentation for detailed handling
and storage instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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